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Compound of Interest

Compound Name: 2-Fluorobenzeneethanethiol

Cat. No.: B15323396

Technical Guide: 2-Fluorobenzeneethanethiol

Disclaimer: Specific experimental data for 2-Fluorobenzeneethanethiol is not readily available
in the public domain. This guide has been compiled using data from structurally analogous
compounds, namely 2-phenylethanethiol and fluorinated benzenethiols. The information
presented herein, including physical properties and experimental protocols, should be
considered representative and may require optimization for the specific target compound.

Introduction

2-Fluorobenzeneethanethiol is an organosulfur compound featuring a 2-fluorophenyl group
attached to an ethanethiol moiety. The presence of the fluorine atom is anticipated to modulate
the electronic properties of the aromatic ring and influence the reactivity of the thiol group. This
document provides a summary of the predicted physical and chemical properties of 2-
Fluorobenzeneethanethiol, a plausible synthetic route, and expected chemical reactivity,
drawing parallels from closely related molecules. This guide is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Physical Properties

Quantitative physical property data for 2-Fluorobenzeneethanethiol is not available. The
following table summarizes the physical properties of analogous compounds to provide an
estimation.
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2- 2,4- (2-
Property Phenylethanethiol[  Difluorobenzenethi  Fluorophenyl)meth
1][2] ol anethiol
CAS Number 4410-99-5[2] 1996-44-7 72364-46-6
Molecular Formula CsH10S CeHaF2S C7/H7FS
Molecular Weight 138.23 g/mol 146.16 g/mol 142.19 g/mol
Boiling Point 217-218 °C (lit.)[2] 59 °C /20 mmHg (lit.) Not Available
_ 1.032 g/mL at 25 °C 1.29 g/mL at 25 °C _
Density ) ) Not Available
(lit.)[2] (lit.)
Refractive Index n20/D 1.560 (lit.)[2] n20/D 1.5235 (lit.) Not Available
N Insoluble in water, ] )
Solubility Not Available Not Available

soluble in ethanol.[1]

Chemical Properties

The chemical reactivity of 2-Fluorobenzeneethanethiol is dictated by the interplay of the

nucleophilic thiol group and the fluorinated aromatic ring.

Reactivity of the Thiol Group

The thiol group is expected to undergo reactions typical for aliphatic thiols, including:

« Oxidation: Mild oxidation is expected to yield the corresponding disulfide, while stronger

oxidizing agents will lead to the sulfonic acid.

o Alkylation: The thiol can be readily S-alkylated using alkyl halides in the presence of a base

to form thioethers.

o Addition Reactions: As a nucleophile, the thiol can participate in addition reactions to

electrophilic double and triple bonds.[3]

e Thioacetal Formation: Reaction with aldehydes and ketones will likely form thioacetals.
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Reactivity of the Fluorinated Aromatic Ring

The fluorine atom on the benzene ring is an ortho, para-directing deactivator for electrophilic
aromatic substitution, due to its strong inductive electron-withdrawing effect and weaker
resonance electron-donating effect. Nucleophilic aromatic substitution may be possible under
certain conditions, with the fluorine atom potentially acting as a leaving group.

Experimental Protocols
Proposed Synthesis of 2-Fluorobenzeneethanethiol

A plausible and common method for the synthesis of arylethanethiols involves the reaction of
the corresponding phenethyl halide with a sulfur nucleophile.[3][4] The following is a
representative protocol adapted from the synthesis of 2-phenylethanethiol.[4]

Reaction:

2-(2-Fluorophenyl)ethyl bromide + Thiourea - S-(2-(2-Fluorophenyl)ethyl)isothiouronium
bromide S-(2-(2-Fluorophenyl)ethyl)isothiouronium bromide + NaOH - 2-
Fluorobenzeneethanethiol

Materials:
e 2-(2-Fluorophenyl)ethyl bromide

Thiourea

95% Ethanol

5 M Sodium hydroxide (NaOH) solution

2 M Hydrochloric acid (HCI)

Anhydrous magnesium sulfate (MgSOa)

Nitrogen gas

Procedure:
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» Formation of the Isothiouronium Salt: In a round-bottomed flask equipped with a reflux
condenser, combine 1.0 mole of 2-(2-fluorophenyl)ethyl bromide and 1.1 moles of thiourea in
50 mL of 95% ethanol.

o Reflux the mixture for 6 hours.

e Upon cooling, the S-(2-(2-fluorophenyl)ethyl)isothiouronium bromide salt is expected to
crystallize.

¢ Filter the salt and wash with a small amount of cold ethanol.

» Hydrolysis to the Thiol: In a two-necked flask equipped for reflux and with a nitrogen inlet,
add the S-(2-(2-fluorophenyl)ethyl)isothiouronium bromide salt.

e Add 300 mL of 5 M sodium hydroxide solution.
o Reflux the mixture for 2 hours under a slow stream of nitrogen.
o Cool the reaction mixture to room temperature.

o Work-up: Carefully acidify the cooled reaction mixture with 2 M hydrochloric acid until the
solution is acidic to litmus paper.

o The 2-Fluorobenzeneethanethiol will separate as an oily layer.
e Separate the organic layer using a separatory funnel.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter to remove the drying agent.

e The crude product can be purified by vacuum distillation.

Visualizations
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Step 2: Hydrolysis

. . . NaOH (aq)
Step 1: Isothiouronium Salt Formation >
2-Fluorobenzeneethanethiol
Thiourea
anot; Reftux

S-(2-(2-Fluorophenyl)ethyl)isothiouronium bromide

S-(2-(2-Fluorophenyl)ethyl)isothiouronium bromide

2-(2-Fluorophenyl)ethyl bromide

Click to download full resolution via product page

Proposed synthesis of 2-Fluorobenzeneethanethiol.

2 x 2-Fluorobenzeneethanethiol Oxidation

' >

Bis(2-(2-fluorophenyl)ethyl) disulfide H20

(O]
(Mild Oxidizing Agent, e.g., |2 or air)

Click to download full resolution via product page

Oxidation of 2-Fluorobenzeneethanethiol to the disulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluorobenzeneethanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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